Cas no 1502583-13-2 (6-methylmorpholine-3-carboxylic acid)

• Product Name: 6-methylmorpholine-3-carboxylic acid
• CAS No: 1502583-13-2
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD23894459
• CID: 5101250
• PubChem ID: 80417491
• Update Time: 2026-03-03

6-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-
• 6-methylmorpholine-3-carboxylic acid

• MDL： MFCD23894459
• Inchi： 1S/C6H11NO3/c1-4-2-7-5(3-10-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： BIOFPDNBUUHVRE-UHFFFAOYSA-N
• SMILES： N1CC(C)OCC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-methylmorpholine-3-carboxylic acid

6-Methylmorpholine-3-Carboxylic Acid (CAS No. 1502583-13-2): An Overview and Recent Advances

6-Methylmorpholine-3-carboxylic acid (CAS No. 1502583-13-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, offers a range of potential applications in drug development and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 6-methylmorpholine-3-carboxylic acid.

Chemical Structure and Properties

6-Methylmorpholine-3-carboxylic acid is a derivative of morpholine, a six-membered heterocyclic compound with a nitrogen atom and an oxygen atom. The addition of a methyl group at the 6-position and a carboxylic acid group at the 3-position imparts unique chemical properties to this compound. The molecular formula of 6-methylmorpholine-3-carboxylic acid is C₇H₁₁NO₃, with a molecular weight of approximately 157.17 g/mol.

The presence of the carboxylic acid group makes 6-methylmorpholine-3-carboxylic acid highly polar and capable of forming hydrogen bonds, which can influence its solubility and reactivity in various solvents. Additionally, the morpholine ring provides structural rigidity and stability, making it an attractive scaffold for the design of bioactive molecules.

Synthesis Methods

The synthesis of 6-methylmorpholine-3-carboxylic acid has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-chloropropionic acid with 4-methylmorpholine followed by hydrolysis to introduce the carboxylic acid group. Another method involves the ring-opening reaction of an epoxide with ammonia or an amine, followed by selective methylation and carboxylation steps.

A recent study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method for 6-methylmorpholine-3-carboxylic acid. This method utilizes a palladium-catalyzed coupling reaction between a bromoalkyl ester and an amino alcohol, followed by hydrolysis to yield the desired product in high purity and yield. This approach not only simplifies the synthetic route but also reduces the number of purification steps required.

Applications in Medicinal Chemistry

6-Methylmorpholine-3-carboxylic acid has shown promise as a building block for the synthesis of bioactive molecules with potential therapeutic applications. Its structural features make it suitable for incorporation into drug candidates targeting various biological pathways. For instance, researchers at the University of California (2021) utilized 6-methylmorpholine-3-carboxylic acid as a key intermediate in the development of novel inhibitors for protein kinases involved in cancer progression.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), scientists from Harvard University explored the use of 6-methylmorpholine-3-carboxylic acid-derived compounds as modulators of G protein-coupled receptors (GPCRs). These compounds exhibited potent agonist activity and were found to be effective in treating conditions such as chronic pain and inflammation.

Potential Therapeutic Applications

The versatility of 6-methylmorpholine-3-carboxylic acid-based molecules extends beyond cancer and pain management. Recent research has also focused on their potential as antiviral agents. A study conducted by researchers at the National Institutes of Health (2022) demonstrated that certain derivatives of 6-methylmorpholine-3-carboxylic acid exhibited strong antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its direct therapeutic applications, 6-methylmorpholine-3-carboxylic acid has been investigated as a ligand for metal complexes with catalytic properties. These metal complexes have shown promise in various chemical transformations, such as asymmetric catalysis and polymerization reactions, which are crucial for industrial applications.

Safety Considerations and Future Directions

The safety profile of 6-methylmorpholine-3-carboxylic acid is an important consideration for its use in pharmaceutical development. While no significant toxicity issues have been reported to date, further studies are needed to fully understand its long-term effects on human health. Researchers are currently investigating the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic potential while minimizing any potential side effects.

In conclusion, 6-methylmorpholine-3-carboxylic acid (CAS No. 1502583-13-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a robust platform for the design and synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new avenues for its use, making it an exciting area for future exploration.